Cas no 1021262-55-4 (4-{[(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]amino}benzamide)

• Product Name: 4-{[(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]amino}benzamide
• CAS No: 1021262-55-4
• MF: C₁₂H₁₀N₄O₃S
• MW: 290.297800540924
• CID: 5433539
• Update Time: 2025-06-14

4-{[(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]amino}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-{[(4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]amino}benzamide
• 4-{[(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]amino}benzamide

• Inchi： 1S/C12H10N4O3S/c13-9(17)6-1-3-7(4-2-6)14-5-8-10(18)15-12(20)16-11(8)19/h1-5,14H,(H2,13,17)(H2,15,16,18,19,20)
• InChI Key： RTCAAHDDCDEFJI-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(N/C=C2\C(=O)NC(=S)NC\2=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-{[(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]amino}benzamide

Recent Advances in the Study of 4-{[(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]amino}benzamide (CAS: 1021262-55-4)

The compound 4-{[(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]amino}benzamide (CAS: 1021262-55-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the role of 4-{[(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]amino}benzamide as a promising scaffold for the development of novel enzyme inhibitors. The compound's structural features, including its thiourea moiety and benzamide group, make it an attractive candidate for targeting enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of protein kinases, with potential applications in cancer therapy.

In addition to its kinase inhibitory properties, research has also explored the compound's potential as an antimicrobial agent. A recent preprint on bioRxiv reported that derivatives of 4-{[(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]amino}benzamide exhibited potent activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The study suggested that the compound's mechanism of action involves disruption of bacterial cell wall synthesis, making it a potential candidate for addressing antibiotic resistance.

From a synthetic chemistry perspective, advances have been made in optimizing the production of 4-{[(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]amino}benzamide. A 2024 paper in Organic Process Research & Development described a novel green chemistry approach that improves yield while reducing environmental impact. This development is particularly significant for scaling up production for preclinical studies.

Pharmacokinetic studies of this compound have revealed both challenges and opportunities. While the molecule demonstrates good tissue penetration in animal models, its metabolic stability requires further optimization. Current research efforts are focused on developing prodrug strategies and formulation approaches to enhance bioavailability, as reported in a recent Pharmaceutical Research publication.

The safety profile of 4-{[(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]amino}benzamide has been preliminarily assessed in vitro and in animal models. Initial toxicology data suggest a favorable therapeutic index, though comprehensive safety studies will be required before clinical translation. Researchers are particularly interested in its potential for combination therapies, given its apparent synergy with existing chemotherapeutic agents in preclinical cancer models.

Looking forward, the compound's unique chemical structure and diverse biological activities position it as a valuable tool for chemical biology research and a promising lead for drug discovery. Ongoing studies are exploring its potential in neurodegenerative diseases, given preliminary evidence of neuroprotective effects in cellular models. The research community anticipates that further investigation of 4-{[(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]amino}benzamide and its derivatives will yield important insights into both fundamental biological processes and therapeutic development.